Cas no 1568178-54-0 ((1S)-2-azido-1-(4-methyl-3-nitrophenyl)ethan-1-ol)

• Product Name: (1S)-2-azido-1-(4-methyl-3-nitrophenyl)ethan-1-ol
• CAS No: 1568178-54-0
• MF: C₉H₁₀N₄O₃
• MW: 222.200701236725
• CID: 5906831
• PubChem ID: 83093720
• Update Time: 2025-05-22

(1S)-2-azido-1-(4-methyl-3-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-azido-1-(4-methyl-3-nitrophenyl)ethan-1-ol
• AKOS021415091
• EN300-1147364
• 1568178-54-0

• Inchi： 1S/C9H10N4O3/c1-6-2-3-7(4-8(6)13(15)16)9(14)5-11-12-10/h2-4,9,14H,5H2,1H3/t9-/m1/s1
• InChI Key： LMQVXGUNHRKPHW-SECBINFHSA-N
• SMILES： O[C@H](CN=[N+]=[N-])C1C=CC(C)=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 222.07529019g/mol
• Monoisotopic Mass: 222.07529019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 80.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on (1S)-2-azido-1-(4-methyl-3-nitrophenyl)ethan-1-ol

Comprehensive Overview of (1S)-2-azido-1-(4-methyl-3-nitrophenyl)ethan-1-ol (CAS No. 1568178-54-0)

The compound (1S)-2-azido-1-(4-methyl-3-nitrophenyl)ethan-1-ol (CAS No. 1568178-54-0) is a chiral azido alcohol derivative that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. Its unique structural features, including the azido functional group and the nitrophenyl moiety, make it a versatile intermediate for the development of pharmaceuticals, agrochemicals, and advanced materials. Researchers and industry professionals are increasingly exploring its potential applications, particularly in click chemistry and drug discovery.

One of the most intriguing aspects of (1S)-2-azido-1-(4-methyl-3-nitrophenyl)ethan-1-ol is its role in click chemistry reactions. The azido group enables efficient coupling with alkynes via the Huisgen cycloaddition, a cornerstone of modern synthetic strategies. This reactivity is highly valued in the design of bioconjugates, polymers, and targeted drug delivery systems. The compound's chiral center further enhances its utility in asymmetric synthesis, where enantioselectivity is critical for biological activity.

In recent years, the demand for chiral building blocks like (1S)-2-azido-1-(4-methyl-3-nitrophenyl)ethan-1-ol has surged due to the growing emphasis on precision medicine and personalized therapeutics. Pharmaceutical companies are leveraging such compounds to develop enantiomerically pure drugs with improved efficacy and reduced side effects. The nitrophenyl group in this molecule also contributes to its photophysical properties, making it a candidate for applications in optoelectronics and sensors.

From an environmental and sustainability perspective, the synthesis and use of (1S)-2-azido-1-(4-methyl-3-nitrophenyl)ethan-1-ol align with the principles of green chemistry. Researchers are optimizing catalytic processes to minimize waste and energy consumption, addressing concerns about the ecological footprint of chemical manufacturing. This aligns with broader industry trends toward sustainable and eco-friendly practices.

The compound's CAS No. 1568178-54-0 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Common queries include its synthetic routes, spectroscopic data, and safety profiles. Analytical techniques such as NMR, HPLC, and mass spectrometry are routinely employed to characterize its purity and stereochemistry, ensuring reproducibility in experimental outcomes.

In summary, (1S)-2-azido-1-(4-methyl-3-nitrophenyl)ethan-1-ol represents a multifaceted tool for modern chemistry. Its applications span drug development, materials science, and sustainable synthesis, making it a subject of ongoing innovation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing both theoretical and applied research.